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Compound of Interest

Compound Name:
6-Fluorobenzofuran-2-carboxylic

acid

CAS No.: 26018-66-6

Cat. No.: B1321465

Get Quote

Abstract
Fluorinated aromatic carboxylic acids are a class of compounds increasingly vital to

pharmaceutical research, agrochemical development, and materials science. The incorporation

of fluorine atoms onto an aromatic carboxylate scaffold imparts unique physicochemical

properties, including altered acidity, lipophilicity, and metabolic stability.[1] However, these

same properties necessitate stringent and specific safety protocols. These molecules present a

dual-hazard profile: the inherent corrosivity of the carboxylic acid functional group and the

unique toxicological and reactivity risks associated with organofluorine chemistry. This guide

provides a detailed framework for researchers, scientists, and drug development professionals

on the safe handling, storage, use, and disposal of fluorinated aromatic carboxylic acids,

grounding all recommendations in established safety principles and authoritative data.

Hazard Identification and Inherent Risks
A thorough understanding of the risks associated with fluorinated aromatic carboxylic acids is

the foundation of safe laboratory practice. The primary hazards stem from their corrosive
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nature, potential for severe tissue damage upon contact, and unique reactivity.

Toxicological Profile & Routes of Exposure
Exposure can occur via inhalation of dusts or vapors, direct skin or eye contact, and ingestion.

The primary health effect is severe corrosion.

Skin and Eye Contact: These compounds are corrosive and can cause severe skin burns

and serious eye damage.[2][3] The damage is rapid and can be deep, penetrating tissue.

Unlike hydrofluoric acid (HF), which may result from the metabolism or decomposition of

some fluorinated compounds, the initial burn is immediately painful.[4]

Inhalation: Inhaling dusts or vapors can cause severe irritation and chemical burns to the

respiratory tract.[5][6] Symptoms may include a burning sensation, coughing, wheezing, and

shortness of breath, with high concentrations potentially leading to pulmonary edema.[5]

Ingestion: If swallowed, these acids can cause severe corrosive burns to the mouth, throat,

and stomach, potentially leading to perforation of the esophagus and stomach.[3][7]

Physicochemical Hazards and Reactivity
The chemical nature of these compounds dictates specific handling and storage

considerations. They are typically crystalline solids or liquids with pungent odors.[8]

Acidity and Corrosivity: As carboxylic acids, they are acidic and will react exothermically and

often violently with bases. They are corrosive to many metals, a reaction that can produce

flammable hydrogen gas.[5]

Thermal Decomposition: While many aromatic carboxylic acids are thermally stable, heating

them, especially in the presence of certain catalysts, can cause decarboxylation. This

decomposition can be violent and release other hazardous compounds.[9]

Incompatibilities: These compounds must be stored separately from strong bases, oxidizing

agents, and reducing agents.[5][10] Contact with moisture can also be a concern, as some

may hydrolyze or react.[11]

Data Summary for Representative Compounds
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The following table summarizes key hazard data for common fluorinated carboxylic acids. Note

that Trifluoroacetic Acid (TFA) is included as a common, albeit aliphatic, reference point due to

its extreme corrosivity and frequent use in related fields.

Compound CAS Number
Molecular
Formula

Key Hazards Physical State

Trifluoroacetic

Acid (TFA)
76-05-1 C₂HF₃O₂

Causes severe

skin burns and

eye damage;

Harmful if

inhaled or

swallowed.[2]

Colorless Liquid

2-Fluorobenzoic

Acid
445-29-4 C₇H₅FO₂

Causes skin

irritation; Causes

serious eye

irritation; May

cause respiratory

irritation.[12]

Solid

3-Fluorobenzoic

Acid
455-38-9 C₇H₅FO₂

Causes skin

irritation; Causes

serious eye

irritation; May

cause respiratory

irritation.[13]

Solid

4-Fluorobenzoic

Acid
456-22-4 C₇H₅FO₂

Skin, eye, and

respiratory

irritant.

Solid

Pentafluorobenz

oic Acid
602-94-8 C₇HF₅O₂

Causes severe

skin burns and

eye damage.

Solid

Engineering Controls and Personal Protective
Equipment (PPE)
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A multi-layered approach to safety, starting with robust engineering controls and supplemented

by appropriate PPE, is mandatory.

Primary Engineering Controls
Chemical Fume Hood: All work with fluorinated aromatic carboxylic acids, including

weighing, preparing solutions, and running reactions, must be conducted inside a certified

chemical fume hood to prevent inhalation of dusts and vapors.[3]

Ventilation: The laboratory must be well-ventilated to handle any fugitive emissions.[14]

Emergency Equipment: A safety shower and eyewash station must be readily accessible and

tested regularly.[15][16] All personnel must know their location and how to operate them.

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected based on the specific hazards of the

compound and task. Inadequate PPE can lead to severe injury.[17]

Eye and Face Protection: Due to the severe corrosivity, both chemical splash goggles and a

full-face shield must be worn.[18][19] Standard safety glasses are insufficient.

Hand Protection: Chemical-resistant gloves are required. Nitrile gloves may be sufficient for

incidental contact, but for extended handling or immersion, heavier gloves such as neoprene

or butyl rubber should be used. It is critical to consult the glove manufacturer's compatibility

chart.[20] Double-gloving is a recommended practice to increase protection.[10]

Body Protection: A flame-resistant lab coat must be worn at all times.[10] When pouring or

handling larger quantities where a splash hazard exists, a chemical-resistant apron must be

worn over the lab coat.[18][20]

Footwear: Full-coverage shoes are mandatory. Open-toed shoes, sandals, or perforated

shoes are strictly prohibited.[19]
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Task: Handling Fluorinated
Aromatic Carboxylic Acid

Weighing Solid Compound?

Handling Liquid/Solution?

Wear Chemical
Splash Goggles

Yes

Yes

Wear Chemical-Resistant
Apron

Significant Splash Risk?

Wear Full
Face Shield

Wear Chemical-Resistant
Gloves (Double Recommended)

Wear Flame-Resistant
Lab Coat
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Spill Occurs

Alert Personnel
in Immediate Area

Assess Spill Size
& Hazard Level

Minor Spill
(<100 mL, contained)

Manageable

Major Spill
(>100 mL or uncontained)

Not Manageable

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Apron) EVACUATE AREA

Contain Spill with
Absorbent Dike

Slowly Add Neutralizer
(e.g., Sodium Bicarbonate)

Absorb Neutralized
Mixture

Collect Waste in
Labeled Container

Decontaminate Area
with Soap and Water

Call Emergency Response

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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